N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C9H11N5O2/c1-5-4-7(13-14(5)3)8-11-12-9(16-8)10-6(2)15/h4H,1-3H3,(H,10,12,15)
• InChI Key: YWHGOWLLVVVROH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C
• Molecular Formula: C9H11N5O2
• Molecular Weight: 221.22 g/mol

Description

The compound “N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule that contains several heterocyclic rings, including a pyrazole and an oxadiazole ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography. This would provide detailed information about the arrangement of the atoms and the shape of the molecule.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. .

Conclusion

The indole scaffold, including the compound you’ve mentioned, holds immense promise for newer therapeutic possibilities. . If you need further details or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds with similar structures have diverse biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound, as well as potential modifications to improve its properties.